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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B7729503 Get Quote

Essential Safety and Handling Guide for
Hydroxyzine Hydrochloride
For laboratory personnel, including researchers, scientists, and drug development

professionals, adherence to strict safety protocols is paramount when handling chemical

compounds. This guide provides essential, immediate safety and logistical information for the

handling of Hydroxyzine hydrochloride (also referred to as Hydrobenzole hydrochloride),

including personal protective equipment (PPE) recommendations, operational procedures, and

disposal plans.

Personal Protective Equipment (PPE)
When working with Hydroxyzine hydrochloride, a comprehensive PPE strategy is crucial to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE based on safety data sheets.
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Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Safety glasses with side-

shields, airtight goggles, or a

face shield.

EN 166

Hands

Chemically resistant,

impervious gloves (e.g., rubber

gloves).

EN 374

Body

Protective clothing, such as a

lab coat, long-sleeved work

clothes, or disposable

coveralls.

Category III safety footwear

(EN ISO 20344)

Respiratory

A P-type filtering facemask is

recommended if dust is

generated. In case of

inadequate ventilation or

exceeding exposure limits, a

self-contained breathing

apparatus may be necessary.

[1][2]

EN 149

It is imperative to handle Hydroxyzine hydrochloride in a well-ventilated area, preferably within

a chemical fume hood, to control airborne levels.[3] An emergency shower and eyewash

station should be readily accessible.[1][2]

Health Hazard Information
Hydroxyzine hydrochloride presents several health hazards that necessitate careful handling:
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Hazard Description

Acute Oral Toxicity Harmful if swallowed.[1][2][4]

Skin Corrosion/Irritation
Causes skin irritation and in some cases, severe

skin burns.[1][2]

Serious Eye Damage/Irritation
Causes serious eye irritation and potentially

severe eye damage.[1][2]

Respiratory Irritation May cause respiratory irritation.[1]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[4][5]

Central Nervous System Effects May cause drowsiness or dizziness.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Hydroxyzine hydrochloride is essential for maintaining a

safe laboratory environment.

1. Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the work area is clean and uncluttered.

Confirm that the chemical fume hood is functioning correctly.

Have spill cleanup materials readily available.

2. Handling:

Wash hands thoroughly before and after handling the compound.[1]

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[1]
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Do not breathe in dust or vapors.[3][4]

Weigh and handle the solid form of the compound in a manner that minimizes dust

generation.

Use only in a well-ventilated area or under a chemical fume hood.[3]

Do not eat, drink, or smoke in the handling area.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[2][3]

Keep the container tightly closed when not in use.[1][3]

Store locked up and out of reach of children.[1]

Incompatible with strong oxidizing agents, alkalis.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Situation Action

Spill

Evacuate non-essential personnel. Wear

appropriate PPE. Contain the spill if safe to do

so.[3] For solid spills, use a method that controls

dust generation, such as a damp cloth or a

filtered vacuum.[4] Collect the spilled material

into a labeled, sealed container for disposal.[3]

Clean the spill area thoroughly.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][2]

Skin Contact

Remove contaminated clothing.[4] Wash the

affected area with soap and plenty of water for

at least 15 minutes.[1] Get medical attention if

irritation develops and persists.[1]

Inhalation

Move the person to fresh air.[1][3] If not

breathing, give artificial respiration.[3] Get

medical attention immediately.[3]

Ingestion

Do NOT induce vomiting.[1] Clean the mouth

with water and drink plenty of water afterward.

[1] Call a poison center or doctor if you feel

unwell.[1]

Disposal Plan
Proper disposal of Hydroxyzine hydrochloride and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Container: Place waste in an appropriately labeled, sealed container.[3]

Disposal Regulations: Dispose of waste in accordance with all applicable federal, state, and

local regulations.[3][4] Do not reuse empty containers.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/191.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://materie-prime.farmalabor.it/sds_completa/10314_en.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/191.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/332.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/191.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7729503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated Materials: Any materials that have come into contact with Hydroxyzine

hydrochloride, including PPE, should be considered contaminated and disposed of as

hazardous waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Hydroxyzine

hydrochloride in a laboratory setting.
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Safe Handling Workflow for Hydroxyzine Hydrochloride
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Caption: Workflow for safe handling of Hydroxyzine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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